Cas no 1261763-85-2 (Methyl 3-(3'-(difluoromethyl)-5'-(trifluoromethyl)phenyl)propionate)

• Product Name: Methyl 3-(3'-(difluoromethyl)-5'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261763-85-2
• MF: C₁₂H₁₁F₅O₂
• MW: 282.206561326981
• CID: 4985538
• Update Time: 2025-10-22

Methyl 3-(3'-(difluoromethyl)-5'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3'-(difluoromethyl)-5'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C12H11F5O2/c1-19-10(18)3-2-7-4-8(11(13)14)6-9(5-7)12(15,16)17/h4-6,11H,2-3H2,1H3
• InChI Key： KVBHUSNXTNSCRB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)F)=CC(=C1)CCC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-(3'-(difluoromethyl)-5'-(trifluoromethyl)phenyl)propionate

Methyl 3-(3'-(difluoromethyl)-5'-(trifluoromethyl)phenyl)propionate: A Comprehensive Overview

Methyl 3-(3'-(difluoromethyl)-5'-(trifluoromethyl)phenyl)propionate (CAS No. 1261763-85-2) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates a methyl ester group attached to a propionate chain, further linked to a phenyl ring substituted with difluoromethyl and trifluoromethyl groups. These substituents confer the molecule with distinctive electronic and steric properties, making it an intriguing subject for both academic research and industrial applications.

The synthesis of Methyl 3-(3'-(difluoromethyl)-5'-(trifluoromethyl)phenyl)propionate involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic systems and green chemistry techniques have further enhanced the efficiency of these reactions, aligning with the growing demand for sustainable chemical processes. The compound's structure allows for functionalization at multiple sites, enabling its use as an intermediate in the synthesis of more complex molecules.

One of the most notable applications of Methyl 3-(3'-(difluoromethyl)-5'-(trifluoromethyl)phenyl)propionate is in the pharmaceutical industry. Its ability to act as a bioisostere or a pharmacophore mimic has made it a valuable tool in drug design. Studies have shown that this compound exhibits potential as an inhibitor of certain enzymes involved in metabolic pathways, offering new avenues for therapeutic interventions. Additionally, its fluorinated substituents contribute to enhanced bioavailability and stability, which are critical factors in drug development.

In the agrochemical sector, Methyl 3-(3'-(difluoromethyl)-5'-(trifluoromethyl)phenyl)propionate has been investigated for its pesticidal properties. The compound's ability to interact with specific receptors in pests has led to its consideration as a lead compound for developing new generations of pesticides. Recent research has focused on optimizing its selectivity to minimize environmental impact while maintaining efficacy against target organisms.

From a materials science perspective, this compound has shown promise as a precursor for advanced polymers and coatings. Its fluorinated groups provide excellent resistance to UV degradation and chemical corrosion, making it suitable for high-performance materials used in aerospace and electronics industries. Researchers are actively exploring its potential in creating self-healing polymers and nanocomposites with enhanced mechanical properties.

The structural versatility of Methyl 3-(3'-(difluoromethyl)-5'-(trifluoromethyl)phenyl)propionate also makes it an ideal candidate for use in diagnostic agents and imaging technologies. Its ability to fluoresce under specific conditions has led to its exploration as a contrast agent in medical imaging techniques such as MRI and fluorescence spectroscopy.

Recent studies have delved into the environmental fate and toxicity of Methyl 3-(3'-(difluoromethyl)-5'-(trifluoromethyl)phenyl)propionate, addressing concerns related to its ecological impact. Advanced computational models have been employed to predict its biodegradation pathways and persistence in various ecosystems. These findings are crucial for ensuring the safe handling and disposal of the compound throughout its lifecycle.

In conclusion, Methyl 3-(3'-(difluoromethyl)-5'-(trifluoromethyl)phenyl)propionate (CAS No. 1261763-85-2) stands out as a multifaceted compound with vast potential across diverse industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new possibilities, this compound is poised to make significant contributions to the advancement of science and technology.